Cas no 1889688-05-4 (tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate)
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- 1889688-05-4
- tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate
- EN300-4862357
-
- Inchi: 1S/C15H23NO3/c1-5-11-6-8-12(9-7-11)13(17)10-16-14(18)19-15(2,3)4/h6-9,13,17H,5,10H2,1-4H3,(H,16,18)
- InChI Key: ZHCXWUAIFVQITA-UHFFFAOYSA-N
- SMILES: O(C(NCC(C1C=CC(CC)=CC=1)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 265.16779360g/mol
- Monoisotopic Mass: 265.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4862357-0.05g |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate |
1889688-05-4 | 95.0% | 0.05g |
$587.0 | 2025-03-15 | |
| Enamine | EN300-4862357-0.1g |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate |
1889688-05-4 | 95.0% | 0.1g |
$615.0 | 2025-03-15 | |
| Enamine | EN300-4862357-0.25g |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate |
1889688-05-4 | 95.0% | 0.25g |
$642.0 | 2025-03-15 | |
| Enamine | EN300-4862357-0.5g |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate |
1889688-05-4 | 95.0% | 0.5g |
$671.0 | 2025-03-15 | |
| Enamine | EN300-4862357-1.0g |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate |
1889688-05-4 | 95.0% | 1.0g |
$699.0 | 2025-03-15 | |
| Enamine | EN300-4862357-2.5g |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate |
1889688-05-4 | 95.0% | 2.5g |
$1370.0 | 2025-03-15 | |
| Enamine | EN300-4862357-5.0g |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate |
1889688-05-4 | 95.0% | 5.0g |
$2028.0 | 2025-03-15 | |
| Enamine | EN300-4862357-10.0g |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate |
1889688-05-4 | 95.0% | 10.0g |
$3007.0 | 2025-03-15 |
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate (CAS No. 1889688-05-4): An Overview
tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate (CAS No. 1889688-05-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected 4-ethylphenylglycinol, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structure and properties make it an essential component in the development of novel therapeutics and diagnostic tools.
The tert-butyl group in the compound serves as a protective group, which can be selectively removed under mild conditions, making it highly useful in multi-step synthetic processes. The N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate moiety imparts specific functionalities that are crucial for the compound's biological activity and reactivity. The presence of the hydroxy group and the 4-ethylphenyl substituent further enhances its versatility and potential applications.
Recent studies have highlighted the importance of tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate in the development of new drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound can be effectively used as a building block for synthesizing small molecules with potent anti-inflammatory properties. The researchers found that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, making them promising candidates for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.
In another notable study, published in *Bioorganic & Medicinal Chemistry Letters* (2023), scientists explored the use of tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate in the synthesis of novel antiviral agents. The study revealed that compounds derived from this intermediate showed strong antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers attributed this activity to the unique structural features of the compound, which allowed for efficient binding to viral proteins and disruption of viral replication.
The pharmaceutical industry has also shown a keen interest in tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate due to its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The Boc protecting group in this compound can be selectively removed under physiological conditions, releasing the active drug moiety. This property makes it an attractive candidate for improving drug delivery and bioavailability, particularly for drugs with poor solubility or stability.
Furthermore, tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate has been utilized in the development of imaging agents for diagnostic purposes. A study published in *Chemical Communications* (2023) reported the synthesis of fluorescent probes derived from this compound. These probes were found to be highly selective for specific cellular targets, enabling real-time monitoring of cellular processes and disease progression. The ability to visualize these processes at a molecular level has significant implications for early diagnosis and personalized treatment strategies.
In addition to its applications in drug discovery and diagnostics, tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate has also been explored for its potential in materials science. Researchers have investigated its use as a functional monomer in polymer synthesis, where its unique chemical properties can be leveraged to create polymers with tailored properties such as enhanced mechanical strength and biocompatibility. These polymers have potential applications in tissue engineering, drug delivery systems, and other biomedical devices.
The synthesis of tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate typically involves several steps, including the protection of amino groups with tert-butyloxycarbonyl (Boc) reagents and subsequent functionalization to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale applications.
In conclusion, tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate (CAS No. 1889688-05-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and diagnostics. Its unique structural features and chemical properties make it an invaluable tool for scientists and researchers working on developing new therapeutics, imaging agents, and advanced materials. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on various scientific fields.
1889688-05-4 (tert-butyl N-[2-(4-ethylphenyl)-2-hydroxyethyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)